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Compound of Interest |

(2-
Compound Name: (Diphenylphosphino)phenyl)metha

namine

Cat. No.: B178373

\ J

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in a
laboratory setting. The chemical, physical, and toxicological properties of (2-
(Diphenylphosphino)phenyl)methanamine have not been thoroughly investigated. All
handling should be conducted by qualified personnel who have performed a thorough risk
assessment.

Chemical Identity and Physical Properties

(2-(Diphenylphosphino)phenyl)methanamine is an organophosphorus compound featuring
both a primary amine and a diphenylphosphine functional group. This unique structure makes it
a valuable ligand in coordination chemistry and catalysis. Due to the presence of the phosphine
group, this compound is susceptible to oxidation.

Table 1: Physical and Chemical Properties of (2-(Diphenylphosphino)phenyl)methanamine
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Property Value Source
CAS Number 177263-77-3 [1]
Molecular Formula Ci19H1sNP [2][3]
Molecular Weight 291.33 g/mol [2][4]
Appearance Not specified; likely a solid -

Purity 98% (2]
Storage Temperature 2-8°C [2]

Storage Conditions

Keep in dark place, Inert

atmosphere

[2]

Predicted XlogP

3.5

[3]

Monoisotopic Mass

291.11768 Da

[3]

Hazard Identification and Toxicological Information

Specific toxicological data for (2-(Diphenylphosphino)phenyl)methanamine is not available.

However, based on the functional groups present and data from related organophosphine

compounds, the following potential hazards should be considered.

Table 2: GHS Hazard Classification (Inferred)

Hazard Class Category Hazard Statement
Acute Toxicity, Oral No data -
Skin Corrosion/Irritation No data May cause skin irritation
o May cause serious eye
Eye Damage/Irritation No data T
irritation
Specific Target Organ Toxicity No data May cause respiratory irritation

Summary of Toxicological Risks:
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Inhalation: May cause respiratory irritation.

Skin Contact: May cause skin irritation.

Eye Contact: May cause serious eye irritation.

Ingestion: The effects of ingestion are unknown.

Chronic Exposure: The effects of long-term exposure have not been studied.

To the best of our knowledge, the chemical, physical, and toxicological properties have not
been thoroughly investigated.

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)

Given the lack of specific data, a cautious approach based on handling air-sensitive and
potentially hazardous materials is mandatory.

Engineering Controls
e Fume Hood: All manipulations of solid (2-(Diphenylphosphino)phenyl)methanamine and

its solutions should be performed in a certified chemical fume hood to avoid inhalation.

 Inert Atmosphere: Due to the air-sensitivity of the phosphine group, handling should be
conducted under an inert atmosphere (e.g., in a glovebox or using Schlenk line techniques
with nitrogen or argon).

Personal Protective Equipment (PPE)

« Eye Protection: Chemical safety goggles or a face shield are required.

e Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber). Change
gloves immediately if contamination occurs.

» Skin and Body Protection: A lab coat is mandatory. For larger quantities or when there is a
risk of splashing, additional protective clothing may be necessary.
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» Respiratory Protection: If working outside of a fume hood or if dusts are generated, a
NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates
is recommended.

General Hygiene Measures

e Avoid contact with skin, eyes, and clothing.
e Wash hands thoroughly after handling.
» Do not eat, drink, or smoke in the laboratory.

Storage and Disposal
Storage

» Store in a tightly sealed container under an inert atmosphere.

o Keep in a cool, dry, and dark place. A designated storage temperature of 2-8°C is
recommended.[2]

o Store away from oxidizing agents.

Disposal

o Dispose of waste material in accordance with local, state, and federal regulations.

o The material may be dissolved in a combustible solvent and burned in a chemical incinerator
equipped with an afterburner and scrubber.

Reactivity and Stability

Aminophosphine ligands are known to be sensitive to air and moisture.[5] The phosphorus(lil)
center can be readily oxidized to a phosphine oxide. The compound is expected to be stable
under the recommended storage conditions.

Incompatible Materials:

» Strong oxidizing agents
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e Acids
e Moisture
Hazardous Decomposition Products:

o Combustion may produce carbon oxides (CO, CO2), nitrogen oxides (NOx), and phosphorus
oxides.

Visualizations
Logical Workflow for Safe Handling

The following diagram outlines the decision-making process for the safe handling of (2-
(Diphenylphosphino)phenyl)methanamine.
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Start: Need to handle
(2-(Diphenylphosphino)phenyl)
EGEREIIE

Conduct Risk Assessment:

- Review available safety data
- Identify potential hazards

- Determine quantity to be used

'

Select Engineering Controls

N

Work in a certified Use inert atmosphere?
chemical fume hood (Glovebox or Schlenk Line)

Yes

Select Appropriate PPE:
- Safety goggles/face shield
- Chemical-resistant gloves
- Lab coat

'

Proceed with Experiment:
- Weigh solid under inert gas
- Prepare solutions in fume hood
- Maintain inert atmosphere

'

Segregate and Dispose of Waste
- Halogenated/Non-halogenated solvents
- Contaminated solids

End: Decontaminate workspace
and wash hands
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(2-(Diphenylphosphino)phenyl)methanamine Oxidizing Agent
(P(ll) center) (e.g., Air, H202)

Corresponding Phosphine Oxide
(P(V) center)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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